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Compound of Interest

Compound Name: Dihydroseselin

Cat. No.: B1632921 Get Quote

Essential Safety and Handling Guide for
Dihydroseselin
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Dihydroseselin in a laboratory setting. The information is tailored

for researchers, scientists, and drug development professionals to ensure safe handling and

mitigate potential risks.

Chemical Identifier and Properties
Identifier Value

Product Name Dihydroseselin

CAS Number 2221-66-1

Molecular Formula C₁₄H₁₄O₃

Molecular Weight 230.26 g/mol

Synonyms
9,10-dihydro-8,8-dimethyl-2H,8H-Benzo[1,2-

b:3,4-b']dipyran-2-one

Hazard Identification and Classification
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Dihydroseselin is classified with the following hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity     Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

GHS Pictograms:

Exclamation Mark Environment

Signal Word: Warning

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety when handling Dihydroseselin.

Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields.

Protects eyes from splashes

and airborne particles.

Hand Protection Protective gloves (e.g., nitrile). Prevents direct skin contact.

Skin and Body Protection
Impervious clothing, such as a

lab coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection
A suitable respirator should be

used.

Required to prevent inhalation

of dust or aerosols.
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Proper handling and storage procedures are critical to maintaining the integrity of

Dihydroseselin and ensuring a safe laboratory environment.

Handling:

Avoid contact with eyes, skin, and clothing.

Avoid the formation of dust and aerosols.

Work in a well-ventilated area, preferably in a chemical fume hood.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are crucial.
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Exposure Type First Aid Measures

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth. Do NOT induce

vomiting.

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek medical attention.

In Case of Skin Contact

Flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical

attention if symptoms occur.

If Inhaled

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, if breathing is irregular, or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel. Get

medical attention if adverse health effects

persist or are severe.

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

Wear full personal protective equipment. Absorb spills with an inert, non-combustible material

(e.g., sand, earth, diatomaceous earth, vermiculite) and place in a suitable container for

disposal.

Disposal Plan
All waste materials must be disposed of in accordance with federal, state, and local

environmental regulations.

Chemical Waste: Unused Dihydroseselin and contaminated materials should be collected

in a designated, labeled, and sealed container for hazardous waste.

Contaminated PPE: Used gloves, lab coats, and other contaminated protective equipment

should be disposed of as hazardous waste.
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Environmental Precaution: Do not allow Dihydroseselin to enter drains or waterways, as it

is very toxic to aquatic life.[1]

Visualized Workflows
To further clarify the necessary procedures, the following diagrams illustrate the logical

relationships in handling and responding to emergencies with Dihydroseselin.
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Safe Handling Workflow for Dihydroseselin

Preparation

Handling

Post-Handling

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Gather All Necessary Materials

Weigh Dihydroseselin Carefully
(Avoid Dust Formation)

Proceed to Handling

Dissolve in Appropriate Solvent

Conduct Experiment

Decontaminate Work Surfaces

Proceed to Cleanup

Dispose of Waste Properly

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

A workflow for the safe handling of Dihydroseselin.
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Emergency Response for Dihydroseselin Exposure

Immediate Actions

First Aid

Accidental Exposure Occurs

Remove from Exposure Source

Alert Others in the Area

Skin Contact:
Flush with Water

Administer First Aid
Based on Exposure Route

Eye Contact:
Flush with Water

Administer First Aid
Based on Exposure Route

Inhalation:
Move to Fresh Air

Administer First Aid
Based on Exposure Route

Ingestion:
Rinse Mouth, Do Not Induce Vomiting

Administer First Aid
Based on Exposure Route

Seek Immediate Medical Attention

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Emergency response procedures for Dihydroseselin exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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